4-Isothiocyanato-6-methoxypyrimidine

• Molecular Formula: C6H5N3OS
• Molecular Weight: 167.19 g/mol
• IUPAC Name: 4-isothiocyanato-6-methoxypyrimidine
• InChI: InChI=1S/C6H5N3OS/c1-10-6-2-5(9-4-11)7-3-8-6/h2-3H,1H3
• InChI Key: ADKICMRIVXDIOP-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)N=C=S

Description

4-Isothiocyanato-6-methoxypyrimidine is a useful research compound. Its molecular formula is C6H5N3OS and its molecular weight is 167.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a bright orange solution of 1,1′-thiocarbonyldipyridin-2(1H)-one (1.86 g, 7.99 mmol) in dichloromethane at room temperature was added 6-methoxypyrimidin-4-amine (1 g, 8 mmol). The orange solution was stirred at room temperature for 18 hours. The LC/MS showed the desired product as one of the major peaks. The deep orange solution was concentrated and the remaining residue was filtered. The filtrate was purified by silica gel chromatography (10-50% ethyl acetate/hexanes) to afford 4-isothiocyanato-6-methoxypyrimidine (0.72 g, 4.3 mmol, 54% yield) as a yellow oil. 1H NMR (400 MHz, DMSO-d6) δ ppm 8.49 (1 H, d, J=5.79 Hz), 6.95 (1 H, d, J=5.79 Hz), 3.92 (3 H, s). MS (LC/MS) R.T.=3.15; [M+H]+=168.1.